Cas no 89303-33-3 (Benzene, 1-methyl-2-nitro-3-[(phenylsulfonyl)methyl]-)

Benzene, 1-methyl-2-nitro-3-[(phenylsulfonyl)methyl]- structure
89303-33-3 structure
Product Name:Benzene, 1-methyl-2-nitro-3-[(phenylsulfonyl)methyl]-
CAS No:89303-33-3
MF:C14H13NO4S
MW:291.32232260704
CID:604850
PubChem ID:13256953
Update Time:2025-04-19

Benzene, 1-methyl-2-nitro-3-[(phenylsulfonyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-methyl-2-nitro-3-[(phenylsulfonyl)methyl]-
    • 1-(benzenesulfonylmethyl)-3-methyl-2-nitrobenzene
    • 2-nitro-3-methylbenzyl phenyl sulfone
    • DTXSID30532400
    • 1-[(Benzenesulfonyl)methyl]-3-methyl-2-nitrobenzene
    • 89303-33-3
    • Inchi: 1S/C14H13NO4S/c1-11-6-5-7-12(14(11)15(16)17)10-20(18,19)13-8-3-2-4-9-13/h2-9H,10H2,1H3
    • InChI Key: RFXNGADBWKMVBK-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(CC1C=CC=C(C)C=1[N+](=O)[O-])(=O)=O

Computed Properties

  • Exact Mass: 291.05700
  • Monoisotopic Mass: 291.05652907g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 431
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 88.3Ų

Experimental Properties

  • PSA: 88.34000
  • LogP: 4.48110

Benzene, 1-methyl-2-nitro-3-[(phenylsulfonyl)methyl]- Production Method

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